Cas no 5550-17-4 (3-chloro-N-(4-methylpiperazin-1-yl)-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-(4-methylpiperazin-1-yl)-1-benzothiophene-2-carboxamide
• CAS No: 5550-17-4
• MF: C₁₄H₁₆ClN₃OS
• MW: 309.814340591431
• CID: 1594261
• PubChem ID: 819250
• Update Time: 2025-04-21

3-chloro-N-(4-methylpiperazin-1-yl)-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(4-methylpiperazin-1-yl)-1-benzothiophene-2-carboxamide
• CBMicro_023464
• AB00088597-01
• 3-chloro-N-(4-methyl-1-piperazinyl)-1-benzothiophene-2-carboxamide
• DTXSID90970844
• 5550-17-4
• Oprea1_567295
• AKOS003858577
• CCG-11110
• Oprea1_319263
• Cambridge id 5550174
• BIM-0023673.P001
• 3-Chloro-N-(4-methylpiperazin-1-yl)-1-benzothiophene-2-carboximidic acid

• Inchi： 1S/C14H16ClN3OS/c1-17-6-8-18(9-7-17)16-14(19)13-12(15)10-4-2-3-5-11(10)20-13/h2-5H,6-9H2,1H3,(H,16,19)
• InChI Key： PYSUUFZVYIRKHV-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2SC=1C(NN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 309.07048
• Monoisotopic Mass: 309.070261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8
• XLogP3: 3.2

Experimental Properties

• Density: 1.39
• Refractive Index: 1.685
• PSA: 35.58